N-(5-bromo-2-ethoxybenzyl)-2-methoxyethanamine

• Molecular Formula: C12H18BrNO2
• Molecular Weight: 288.18 g/mol
• IUPAC Name: N-[(5-bromo-2-ethoxyphenyl)methyl]-2-methoxyethanamine
• InChI: InChI=1S/C12H18BrNO2/c1-3-16-12-5-4-11(13)8-10(12)9-14-6-7-15-2/h4-5,8,14H,3,6-7,9H2,1-2H3
• InChI Key: FBYPWFRRABSQDQ-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)Br)CNCCOC

Description

N-(5-bromo-2-ethoxybenzyl)-2-methoxyethanamine, also known as 2C-B-Br, is a phenethylamine derivative that is structurally similar to the hallucinogenic drug 2C-B. It has gained attention in recent years due to its potential use in scientific research as a tool to study the brain and its functions.

Mechanism of Action

The mechanism of action of N-(5-bromo-2-ethoxybenzyl)-2-methoxyethanamine is not fully understood. However, it is believed to work by binding to serotonin receptors in the brain, particularly the 5-HT2A receptor. This binding leads to the activation of the receptor and the subsequent release of neurotransmitters such as dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(5-bromo-2-ethoxybenzyl)-2-methoxyethanamine are similar to those of other phenethylamine derivatives. It can cause changes in perception, mood, and thought processes. It has also been shown to have stimulant and psychedelic effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-bromo-2-ethoxybenzyl)-2-methoxyethanamine in lab experiments is its ability to stimulate the release of neurotransmitters such as dopamine, serotonin, and norepinephrine. This can be useful in studying the role of these neurotransmitters in various mental disorders. However, one limitation is that the compound is relatively new and not well-studied. More research is needed to fully understand its effects and potential uses.

Future Directions

There are several future directions for the study of N-(5-bromo-2-ethoxybenzyl)-2-methoxyethanamine. One potential direction is to use it to study the role of neurotransmitters in addiction and substance abuse. Another direction is to investigate its potential therapeutic uses in the treatment of mental disorders such as depression and anxiety. Additionally, more research is needed to fully understand the mechanism of action of this compound and its effects on the brain and behavior.

Synthesis Methods

The synthesis of N-(5-bromo-2-ethoxybenzyl)-2-methoxyethanamine involves the reaction of 2-ethoxy-5-bromo-benzaldehyde with 2-methoxyethylamine in the presence of a reducing agent such as sodium borohydride. The resulting product is a white crystalline powder with a melting point of 170-171°C.

Scientific Research Applications

N-(5-bromo-2-ethoxybenzyl)-2-methoxyethanamine has been used in scientific research as a tool to study the brain and its functions. It has been shown to stimulate the release of dopamine, serotonin, and norepinephrine in the brain, which can lead to altered states of consciousness and hallucinations. Researchers have used this compound to study the effects of these neurotransmitters on the brain and their role in various mental disorders.